Cas no 1603509-48-3 (2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid)

• Product Name: 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid
• CAS No: 1603509-48-3
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 5042696
• Update Time: 2025-10-28

2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((6-(trifluoromethyl)pyridazin-3-yl)oxy)acetic acid
• 2-[6-(trifluoromethyl)pyridazin-3-yl]oxyacetic acid
• 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)4-1-2-5(12-11-4)15-3-6(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： REORFNOKFMPOQC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N=N1)OCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 0.7
• Topological Polar Surface Area: 72.3

Additional information on 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid

Introduction to 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid (CAS No: 1603509-48-3)

2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid, identified by the Chemical Abstracts Service Number (CAS No) 1603509-48-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a trifluoromethyl group at the 6-position and an acetoxy moiety at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The structural features of 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid contribute to its potential biological activity. The trifluoromethyl group is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity at biological targets. This modification is frequently employed in the design of small-molecule inhibitors and therapeutic agents. Additionally, the acetoxy functional group provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacological properties.

In recent years, there has been growing interest in pyridazine derivatives due to their diverse biological activities. Studies have demonstrated that compounds incorporating the pyridazine core exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific substitution pattern in 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid positions it as a promising candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The presence of both reactive sites—the trifluoromethyl group and the acetoxy moiety—allows for facile functionalization through various chemical transformations. For instance, nucleophilic substitution reactions can be employed to introduce additional substituents, while condensation reactions may yield new heterocyclic structures. These synthetic possibilities make 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid a versatile intermediate for constructing novel drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have been instrumental in predicting the binding modes of pyridazine derivatives to target proteins. By leveraging these insights, researchers can optimize the design of compounds like 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid to improve their efficacy and selectivity. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying lead compounds.

The pharmacological potential of 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid has been explored in several preclinical studies. Initial investigations suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, its interaction with protein kinases has been studied as part of efforts to develop treatments for cancer and inflammatory disorders. While further research is needed to fully elucidate its mechanism of action, these preliminary findings underscore its therapeutic promise.

The synthesis of 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps typically include halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are critical for scaling up production while maintaining cost-effectiveness—a crucial consideration in pharmaceutical development.

The role of 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid extends beyond mere intermediates; it also serves as a model system for understanding structure-function relationships in drug design. By studying its interactions with biological targets, researchers can gain insights into how different substituents modulate activity. This knowledge can then be applied to other molecules within the same chemical series or even unrelated scaffolds, fostering innovation across multiple disciplines.

As interest in fluorinated compounds continues to grow due to their favorable pharmacokinetic properties, derivatives like 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid are expected to play an increasingly prominent role in drug development. The combination of electronic effects from fluorine atoms with other functional groups provides a rich palette for medicinal chemists to explore. This synergy between structure and function underscores why such compounds remain at the forefront of pharmaceutical research.

The future directions for research on 2-((6-(Trifluoromethyl)pyridazin-3-yl)oxy)acetic acid include expanding its applications into new therapeutic areas and developing novel synthetic strategies for its derivatives. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. By leveraging interdisciplinary approaches—combining organic synthesis, computational modeling, and bioassay screening—scientists can accelerate the discovery process and bring new treatments to patients more quickly.